Cas no 26254-92-2 (2-Ethyl-3-methylbutanal)

• Product Name: 2-Ethyl-3-methylbutanal
• CAS No: 26254-92-2
• MF: C₇H₁₄O
• MW: 114.185462474823
• MDL: MFCD00024161
• CID: 52892
• PubChem ID: 123413
• Update Time: 2025-04-18

2-Ethyl-3-methylbutanal Chemical and Physical Properties

Names and Identifiers

• 2-Ethyl-3-methylbutanal
• 2-Ethyl-3-methylbutyraldehyde
• (CH3)2CHCH(C2H5)CHO
• 2-ethyl-3methylbutanal
• 2-ethyl-3-methyl-butyraldehyde
• 2-Ethylisovaleraldehyde
• 2-ISOPROPYLBUTANAL
• Butanal,2-ethyl-3-methyl
• SHGPBDQRELYPLO-UHFFFAOYSA-N
• A5221
• 26254-92-2
• AKOS006228562
• AI3-28957
• 2-Ethyl-3-methyl-Butanal
• DTXSID40949121
• NS00050206
• EN300-2971164
• FT-0702650
• EINECS 247-551-5
• 77790-58-0
• SCHEMBL270568
• Butanal, 2-ethyl-3-methyl-
• DB-067591
• DTXCID401377323

• MDL： MFCD00024161
• Inchi： 1S/C7H14O/c1-4-7(5-8)6(2)3/h5-7H,4H2,1-3H3
• InChI Key： SHGPBDQRELYPLO-UHFFFAOYSA-N
• SMILES： O=CC(CC)C(C)C

Computed Properties

• Exact Mass: 114.10400
• Monoisotopic Mass: 114.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 66.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 1.9
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 0.803
• Boiling Point: 134 ºC
• Flash Point: 33 ºC
• PSA: 17.07000
• LogP: 1.86750